Cas no 941962-68-1 (N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide)

N-Cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide is a specialized diamide compound featuring a cyclopropyl group and a methylsulfanyl-substituted phenyl ring. Its unique structure contributes to potential applications in agrochemical and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules. The cyclopropyl moiety may enhance metabolic stability, while the methylsulfanyl group offers opportunities for further functionalization. This compound’s well-defined molecular architecture allows for precise modifications, making it valuable in structure-activity relationship studies. Its purity and stability under standard conditions ensure reliable performance in synthetic workflows. Suitable for controlled reactions, it serves as a versatile building block in heterocyclic and sulfanyl-containing compound development.
N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide structure
941962-68-1 structure
Product Name:N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide
CAS No:941962-68-1
MF:C12H14N2O2S
MW:250.316761493683
CID:5501267
PubChem ID:18588634
Update Time:2025-06-11

N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

    • F2879-2959
    • N1-cyclopropyl-N2-(3-(methylthio)phenyl)oxalamide
    • N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
    • 941962-68-1
    • AKOS024474018
    • N-cyclopropyl-N'-(3-methylsulfanylphenyl)oxamide
    • N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide
    • Inchi: 1S/C12H14N2O2S/c1-17-10-4-2-3-9(7-10)14-12(16)11(15)13-8-5-6-8/h2-4,7-8H,5-6H2,1H3,(H,13,15)(H,14,16)
    • InChI Key: YKXPXTOOTHWKSH-UHFFFAOYSA-N
    • SMILES: S(C)C1=CC=CC(=C1)NC(C(NC1CC1)=O)=O

Computed Properties

  • Exact Mass: 250.07759887g/mol
  • Monoisotopic Mass: 250.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.5Ų

N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2879-2959-2μmol
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2879-2959-5μmol
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2879-2959-10μmol
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2879-2959-20μmol
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2879-2959-1mg
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2879-2959-2mg
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2879-2959-3mg
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2879-2959-4mg
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2879-2959-5mg
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2879-2959-10mg
N-cyclopropyl-N'-[3-(methylsulfanyl)phenyl]ethanediamide
941962-68-1 90%+
10mg
$79.0 2023-05-16

Additional information on N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide

Professional Introduction to Compound with CAS No. 941962-68-1 and Product Name: N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide

The compound with CAS No. 941962-68-1 and the product name N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclopropyl group and a methylsulfanyl substituent on the phenyl ring introduces specific electronic and steric properties that make this molecule a promising candidate for further investigation.

Recent research in the domain of bioactive molecules has highlighted the importance of structural diversity in designing novel therapeutic agents. The N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide molecule exemplifies this principle by incorporating elements that can interact selectively with biological targets. The cyclopropyl moiety is known for its rigidity, which can enhance binding affinity, while the methylsulfanyl group contributes to hydrophobic interactions and metabolic stability. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

In the context of contemporary pharmaceutical research, the development of molecules with enhanced binding affinity and selectivity is paramount. The N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide structure presents an intriguing scaffold for further optimization. Computational studies have suggested that this compound may exhibit favorable interactions with enzymes and receptors involved in various disease pathways. Specifically, its ability to modulate the activity of enzymes such as kinases and phosphodiesterases has been a focus of recent investigations.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. The structural motifs present in N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide suggest that it may interact with neurotransmitter receptors, making it a candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary in vitro studies have demonstrated promising results, indicating that this compound can modulate receptor activity without significant off-target effects.

The synthesis of N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide involves multi-step organic transformations, each carefully designed to introduce the desired functional groups while maintaining high yield and purity. The incorporation of the cyclopropyl group requires precise control over reaction conditions to avoid unwanted side products. Similarly, the introduction of the methylsulfanyl substituent necessitates careful selection of reagents and catalysts to ensure optimal regioselectivity.

Advances in synthetic methodologies have enabled more efficient production of complex molecules like N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it feasible to produce larger quantities for preclinical testing. These advancements are crucial for translating laboratory discoveries into viable therapeutic options.

The pharmacokinetic properties of N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide are another area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its potential as a drug candidate. Initial pharmacokinetic studies suggest that this molecule exhibits favorable properties, including reasonable oral bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development.

In conclusion, the compound with CAS No. 941962-68-1, specifically named as N-cyclopropyl-N'-3-(methylsulfanyl)phenylethanediamide, represents a significant contribution to pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, position it as a valuable asset in the search for novel therapeutic agents. Continued research into its biological activity, synthetic pathways, and pharmacokinetic properties will further elucidate its potential applications in medicine.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd